Cas no 23587-01-1 (3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI))

3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI) structure
23587-01-1 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI)
CAS No:23587-01-1
MF:C24H21F3N4O6
MW:518.441956281662
CID:254743
PubChem ID:211819
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI)
    • 2-[bis[2-(5-fluoropyridine-3-carbonyl)oxyethyl]amino]ethyl 5-fluoropyridine-3-carboxylate
    • BRN 0505101
    • 3-Pyridinecarboxylic acid, 5-fluoro-, 2,2',2''-nitrilotri-2,1-ethanediyl ester
    • 2,2',2''-Nitrilotri-2,1-ethanediyl 5-fluoro-3-pyridinecarboxylate
    • 23587-01-1
    • DTXSID00178233
    • Ethanol, 2-nitrilotris-, tri(5-fluoronicotinate)
    • Inchi: 1S/C24H21F3N4O6/c25-19-7-16(10-28-13-19)22(32)35-4-1-31(2-5-36-23(33)17-8-20(26)14-29-11-17)3-6-37-24(34)18-9-21(27)15-30-12-18/h7-15H,1-6H2
    • InChI Key: UHYSECYXNUVJBK-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(=C1)C(=O)OCCN(CCOC(C1C=NC=C(C=1)F)=O)CCOC(C1C=NC=C(C=1)F)=O

Computed Properties

  • Exact Mass: 518.14143
  • Monoisotopic Mass: 518.141319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 15
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 2

Experimental Properties

  • Density: 1.386
  • Boiling Point: 621.7°C at 760 mmHg
  • Flash Point: 329.8°C
  • Refractive Index: 1.565
  • PSA: 120.81
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